N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-fluorophenyl)urea

• IUPAC Name: 1-(4-fluorophenyl)-3-[5-[(2-fluorophenyl)methyl]-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C16H12F2N4OS/c17-11-5-7-12(8-6-11)19-15(23)20-16-22-21-14(24-16)9-10-3-1-2-4-13(10)18/h1-8H,9H2,(H2,19,20,22,23)
• InChI Key: DQMIUQLNYBGULW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=NN=C(S2)NC(=O)NC3=CC=C(C=C3)F)F
• Molecular Formula: C16H12F2N4OS
• Molecular Weight: 346.4 g/mol
• Solubility: <0.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-fluorophenyl)urea, also known as FB-PU-01, is a novel compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-fluorophenyl)urea is not fully understood, but it is believed to act by inhibiting specific enzymes and signaling pathways involved in various diseases. In cancer, this compound has been shown to inhibit the activity of protein kinase CK2, which is overexpressed in many cancer cells and promotes cell proliferation and survival. In diabetes, this compound has been shown to activate AMP-activated protein kinase (AMPK), which plays a crucial role in glucose and lipid metabolism. In inflammation, this compound has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of many pro-inflammatory genes.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, depending on the disease and cell type studied. In cancer cells, this compound has been shown to inhibit cell proliferation, induce apoptosis, and inhibit angiogenesis. In diabetes, this compound has been shown to improve glucose tolerance, increase insulin sensitivity, and reduce inflammation. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines and inhibit the migration of immune cells.

Advantages and Limitations for Lab Experiments

N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-fluorophenyl)urea has several advantages for lab experiments, including its high purity, stability, and low toxicity. It can be easily synthesized using a multi-step reaction process and can be stored for long periods without degradation. However, this compound also has some limitations, including its low solubility in water and limited availability. These limitations can be overcome by using appropriate solvents and optimizing the synthesis method.

Future Directions

N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-fluorophenyl)urea has several potential future directions for research, including its use in combination therapy with other drugs, its optimization for specific diseases and cell types, and its development as a diagnostic tool. In cancer research, this compound could be used in combination with other chemotherapy drugs to enhance their efficacy and reduce toxicity. In diabetes research, this compound could be optimized for specific cell types, such as pancreatic beta cells, to improve insulin secretion and glucose metabolism. In inflammation research, this compound could be developed as a diagnostic tool to detect and monitor the progression of inflammatory diseases.
Conclusion
This compound is a novel compound that has shown promising therapeutic potential in various diseases, including cancer, diabetes, and inflammation. Its synthesis method has been optimized to achieve high yields and purity, and it has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to fully understand the potential of this compound and to develop it into a clinically useful drug.

Scientific Research Applications

N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-fluorophenyl)urea has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. In diabetes research, this compound has been shown to improve glucose tolerance and insulin sensitivity, suggesting its potential use in the treatment of type 2 diabetes. In inflammation research, this compound has been shown to reduce the production of pro-inflammatory cytokines, indicating its potential use in the treatment of inflammatory diseases.